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Compound of Interest

Compound Name: 2-(3-Bromophenyl)morpholine
CAS No.: 1018612-02-6
Cat. No.: B1517816

Get Quote

Molecular Architecture & Physicochemical
Baseline[1][2]

2-(3-Bromophenyl)morpholine is a structural analog of the psychostimulant phenmetrazine.
[1][2] It functions as a monoamine transporter inhibitor and is frequently encountered in
neuropharmacological research.[1][2] Its core structure features a secondary amine within a
morpholine ring, substituted at the 2-position with a 3-bromophenyl moiety.[1][2][3]

\

This molecular arrangement dictates its solubility and stability profile: the basic nitrogen (

) drives pH-dependent solubility, while the aryl bromide introduces specific photosensitivity
risks.[2]

Table 1: Physicochemical Properties (Predicted &
Experimental)
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Property Value Notes
Molecular Formula
Molecular Weight 242.11 g/mol
Colorless/Pale Yellow Liquid White crystalline solid as HCI
Appearance
(Free Base) salt.[1][2][4]
8385 Protonation of morpholine
(Base) ' ' nitrogen.[1][2]
Moderate lipophilicity; crosses
LogP ~2.11
BBB.[1][2]
H-Bond Donors 1 Secondary amine (NH).[1][2]
Ether oxygen and amine
H-Bond Acceptors 2

nitrogen.[1][2]

Melting Point

N/A (Liquid at RT)

Salt forms (HCI) typically melt
>170°C.

Solubility Profile & pH Dependence[2]

The solubility of 2-(3-Bromophenyl)morpholine is governed by the ionization state of the

secondary amine.[1][2]

Aqueous Solubility Dynamics

e Low pH (pH < 6.0): The molecule exists predominantly as the cationic ammonium species (

).[1][2] Solubility is high (>10 mg/mL), making acidic buffers or water-for-injection (WFI) with
added acid suitable vehicles.[1][2]

e High pH (pH > 9.0): The molecule exists as the neutral free base (

).[1][2] Solubility drops precipitously (<0.1 mg/mL), leading to precipitation in basic media.[1]

[2]
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Scientific Insight: When developing liquid formulations, avoid phosphate buffers near pH 7.4 if
high concentration is required, as the ratio of free base increases, risking precipitation.[2]
Citrate or acetate buffers (pH 4.0-5.0) are superior for stability and solubility.[1][2]

Organic Solvent Compatibility[1][2][5]

o High Solubility: Dichloromethane (DCM), Dimethyl sulfoxide (DMSO), Methanol.[2]
o Moderate Solubility: Ethanol, Acetonitrile.[1][2]

e Low Solubility: Hexanes, Diethyl ether (unless free base).[1][2]

Stability Dynamics & Stress Testing[1]

The stability profile is dominated by two primary vectors: Oxidative N-dealkylation/N-oxidation
and Photolytic Debromination.[1][2]

Degradation Pathways[1][2]

o Oxidation: Secondary amines are susceptible to radical oxidation, forming N-oxides or
undergoing oxidative deamination.[1][2] This is accelerated by trace metals (Fe, Cu) and
peroxides in solvents.[2]

e Photolysis: The Carbon-Bromine (C-Br) bond is weaker than C-Cl or C-F.[1][2] Exposure to
UV light can cleave this bond via homolytic fission, generating a phenyl radical that abstracts
hydrogen, leading to the debrominated byproduct (2-phenylmorpholine).[2]

Visualization: Degradation Pathways

The following diagram illustrates the critical degradation nodes for this molecule.
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| Stress Conditions
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Photolysis (UV Light)
2-(3-Bromophenyl) Homolytic Cleavage
morpholine Oxidative Dehydrogenation

Figure 1: Primary degradation pathways including N-oxidation and photolytic debromination.[1]

[2]

Experimental Protocols
Protocol A: Thermodynamic Solubility Determination

Objective: To determine the saturation solubility of the solid form in various media.[1][2]
Reagents:

e Test Compound: 2-(3-Bromophenyl)morpholine (HCIl salt recommended).[1][2]

e Solvents: pH 1.2 (0.1N HCI), pH 4.5 (Acetate), pH 6.8 (Phosphate), Water.[2]

Workflow:

o Preparation: Add excess solid compound (~10 mg) to 1 mL of each solvent in a glass vial.

o Equilibration: Shake at 25°C for 24—48 hours. Crucial: Visual inspection must confirm
undissolved solid remains; if clear, add more solid.[1][2]

e Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 um PVDF filter
(pre-saturated to prevent adsorption).
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e Quantification: Analyze the supernatant via HPLC-UV (254 nm).

e Calculation:

Protocol B: Forced Degradation (Stress Testing)

Objective: To validate stability-indicating analytical methods (per ICH Q1A).

Stress Type Condition Duration Target Degradation
Acid Hydrolysis 1N HCI, 60°C 24 Hours 5-20%
Base Hydrolysis 1N NaOH, 60°C 24 Hours 5-20%
3%
Oxidation 4-6 Hours 5-20%
, RT
_ ICH Q1B (1.2M lux
Photolysis ~1 Week 5-20%
hours)
Thermal 60°C (Solid State) 7 Days <5%

Scientific Note: If the oxidative condition yields >20% degradation rapidly, repeat with 0.3%

.[2] The secondary amine is highly reactive; "over-cooking" the sample will produce secondary
degradation products that are not relevant to shelf-life.[1][2]

Handling & Storage Protocols

To ensure data integrity and compound longevity, the following storage protocols are
mandatory.

Storage Hierarchy

e Primary: Store as the Hydrochloride (HCI) salt. The free base liquid is prone to oxidation and
difficult to handle.[1][2]

e Atmosphere: Flush headspace with Argon or Nitrogen.[1][2]
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o Temperature: -20°C for long-term (>3 months); 2-8°C for working stocks.

o Container: Amber glass vials (Type 1) to prevent photolysis of the C-Br bond.

Workflow Visualization: Handling Logic[2]

Compound Receipt

Gs it Salt or Free Base?)

Free Base (Liquid)

Salt Form (Solid)

Convert to HCI Salt
(Recommended)

Store: -20°C, Amber Vial
Argon Headspace

Click to download full resolution via product page
Figure 2: Decision logic for compound handling and storage to maximize stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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